para-Hydroxy Elvitegravir (Elvitegravir M1)
para-Hydroxy Elvitegravir (Elvitegravir M1)
Brand Name:
Vulcanchem
CAS No.:
870648-10-5
VCID:
VC0192942
InChI:
InChI=1S/C23H23ClFNO6/c1-11(2)17(10-27)26-9-15(23(30)31)22(29)14-7-13(19(32-3)8-16(14)26)6-12-4-5-18(28)20(24)21(12)25/h4-5,7-9,11,17,27-28H,6,10H2,1-3H3,(H,30,31)/t17-/m1/s1
SMILES:
CC(C)C(CO)N1C=C(C(=O)C2=C1C=C(C(=C2)CC3=C(C(=C(C=C3)O)Cl)F)OC)C(=O)O
Molecular Formula:
C23H23ClFNO6
Molecular Weight:
463.9 g/mol
para-Hydroxy Elvitegravir (Elvitegravir M1)
CAS No.: 870648-10-5
Impurities
VCID: VC0192942
Molecular Formula: C23H23ClFNO6
Molecular Weight: 463.9 g/mol
Purity: > 95%
| CAS No. | 870648-10-5 |
|---|---|
| Product Name | para-Hydroxy Elvitegravir (Elvitegravir M1) |
| Molecular Formula | C23H23ClFNO6 |
| Molecular Weight | 463.9 g/mol |
| IUPAC Name | 6-[(3-chloro-2-fluoro-4-hydroxyphenyl)methyl]-1-[(2S)-1-hydroxy-3-methylbutan-2-yl]-7-methoxy-4-oxoquinoline-3-carboxylic acid |
| Standard InChI | InChI=1S/C23H23ClFNO6/c1-11(2)17(10-27)26-9-15(23(30)31)22(29)14-7-13(19(32-3)8-16(14)26)6-12-4-5-18(28)20(24)21(12)25/h4-5,7-9,11,17,27-28H,6,10H2,1-3H3,(H,30,31)/t17-/m1/s1 |
| Standard InChIKey | GNIALGRWHDDBLY-QGZVFWFLSA-N |
| Isomeric SMILES | CC(C)[C@@H](CO)N1C=C(C(=O)C2=C1C=C(C(=C2)CC3=C(C(=C(C=C3)O)Cl)F)OC)C(=O)O |
| SMILES | CC(C)C(CO)N1C=C(C(=O)C2=C1C=C(C(=C2)CC3=C(C(=C(C=C3)O)Cl)F)OC)C(=O)O |
| Canonical SMILES | CC(C)C(CO)N1C=C(C(=O)C2=C1C=C(C(=C2)CC3=C(C(=C(C=C3)O)Cl)F)OC)C(=O)O |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| PubChem Compound | 11547180 |
| Last Modified | Nov 11 2021 |
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